Cas no 2228338-09-6 (3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine
• CAS No: 2228338-09-6
• MF: C₁₂H₁₄F₂N₂
• MW: 224.249769687653
• CID: 5825659
• PubChem ID: 165702336
• Update Time: 2025-10-23

3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine
• 2228338-09-6
• EN300-1943513

• Inchi： 1S/C12H14F2N2/c1-16-7-4-9-2-3-10(8-11(9)16)12(13,14)5-6-15/h2-4,7-8H,5-6,15H2,1H3
• InChI Key： DBKJVAZQTOLQQU-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC2C=CN(C)C=2C=1)F

Computed Properties

• Exact Mass: 224.11250478g/mol
• Monoisotopic Mass: 224.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 2228338-09-6 and Product Name: 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine

The compound with the CAS number 2228338-09-6 and the product name 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and indole moieties in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, which is a critical factor in the design of novel therapeutic agents. The compound in question, 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine, exemplifies this trend by integrating fluorine atoms into a propylamine backbone, thereby potentially enhancing its pharmacological efficacy.

The indole moiety is another key feature of this compound that contributes to its pharmacological interest. Indole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the indole ring in 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine is positioned such that it can interact with various biological targets, making it a versatile scaffold for drug discovery. The methyl group attached to the indole ring further modulates its electronic properties, potentially influencing its binding interactions with biological receptors.

Recent studies have highlighted the importance of fluorinated indole derivatives in the development of novel therapeutic agents. For instance, research has demonstrated that fluorinated indoles can exhibit improved solubility and reduced metabolic degradation compared to their non-fluorinated counterparts. This has opened up new avenues for the design of more effective and stable drugs. The compound 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine aligns with these trends by combining the benefits of fluorination with the pharmacological potential of the indole scaffold.

The synthesis of 3,3-difluoro-3-(1-methyl-1H-indol-6-yl)propan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic methodologies to achieve regioselective fluorination. Additionally, the incorporation of the indole ring requires precise functionalization to maintain the integrity of its biological activity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

Once synthesized, 3,3-difluoro-3-(1-methyl-1H-indol-6-y)lpropan-l-am ine undergoes rigorous characterization to confirm its structural integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its molecular structure. These analytical methods provide detailed insights into the compound's chemical environment, helping researchers understand its potential interactions with biological targets.

The pharmacological evaluation of 3,3-difluoro-l , 3-difluoro-l -(l-methyl-I H-indol-l -yl)-propa n-l-am ine involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays are conducted to evaluate its interaction with specific biological targets such as enzymes or receptors. These studies help identify potential therapeutic applications and provide initial insights into its mechanism of action. In vivo studies further validate these findings by assessing the compound's efficacy and toxicity in animal models.

One of the most promising areas of research for this compound is in oncology. Fluorinated indole derivatives have shown significant potential as anticancer agents due to their ability to inhibit key enzymes involved in tumor growth and progression. For example, some fluorinated indoles have demonstrated inhibitory effects on tyrosine kinases, which are often overexpressed in cancer cells. The structural features of 3 , 3 -difluoro - 3 - ( l -methyl-I H -ind ol -6 - y l ) propa n-l-am ine make it a compelling candidate for further investigation in this context.

Another area where this compound shows promise is in neurology. Indole derivatives have been extensively studied for their potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of a fluorine atom may enhance the bioavailability and brain penetration of these compounds , making them more effective against neurological conditions . Further research is needed to fully explore these possibilities , but preliminary studies suggest that 333difluor o333(lmethylIHand ol 66 yl )propa nI am ine could be a valuable tool in this field.

The development of new therapeutic agents is a complex process that requires collaboration between chemists , biologists , and clinicians . The compound 333dif luor o333(lm ethylIHind ol66 yl )propa nI am ine serves as an excellent example of how interdisciplinary research can lead to innovative solutions . By combining advances in synthetic chemistry with insights from biological research , scientists are able to develop more effective drugs that address unmet medical needs.

In conclusion , 333dif luor o333(lm ethylIHind ol66 yl )propa nI am ine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , including fluorine atoms and an indole moiety , make it a promising candidate for further exploration . Through continued research and development , this compound has the potential to contribute significantly to improving human health.